Cas no 1504373-02-7 (methyl 2-amino-3-bromo-6-chlorobenzoate)

• Product Name: methyl 2-amino-3-bromo-6-chlorobenzoate
• CAS No: 1504373-02-7
• MF: C₈H₇BrClNO₂
• MW: 264.503680467606
• CID: 5920029
• PubChem ID: 81279931
• Update Time: 2025-06-09

methyl 2-amino-3-bromo-6-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-amino-3-bromo-6-chloro-, methyl ester
• methyl 2-amino-3-bromo-6-chlorobenzoate
• EN300-3069989
• 1504373-02-7
• AKOS019851773

• Inchi： 1S/C8H7BrClNO2/c1-13-8(12)6-5(10)3-2-4(9)7(6)11/h2-3H,11H2,1H3
• InChI Key： GKFKQYADQDBHDI-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=C(Cl)C=CC(Br)=C1N

Computed Properties

• Exact Mass: 262.93487g/mol
• Monoisotopic Mass: 262.93487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.676±0.06 g/cm3(Predicted)
• Boiling Point: 321.1±37.0 °C(Predicted)
• pka: -0.92±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on methyl 2-amino-3-bromo-6-chlorobenzoate

Methyl 2-Amino-3-Bromo-6-Chlorobenzoate (CAS No. 1504373-02-7): A Versatile Building Block in Modern Organic Synthesis

In the realm of organic chemistry, methyl 2-amino-3-bromo-6-chlorobenzoate (CAS No. 1504373-02-7) has emerged as a critical intermediate for constructing complex molecular architectures. This compound, characterized by its multifunctional halogenated aromatic core, is widely utilized in pharmaceuticals, agrochemicals, and materials science. Its unique combination of bromo, chloro, and amino substituents enables selective transformations, making it a favorite among researchers exploring C–H activation and cross-coupling reactions.

The growing interest in methyl 2-amino-3-bromo-6-chlorobenzoate aligns with trends in green chemistry and sustainable synthesis. As industries seek eco-friendly alternatives, this compound’s role in catalyzed reactions (e.g., palladium-catalyzed couplings) reduces waste and energy consumption. Online searches for "halogenated benzoate derivatives" or "efficient bromo/chloro substitution methods" reflect its relevance in optimizing synthetic routes.

From a structural perspective, the electron-withdrawing effects of the halogen atoms enhance reactivity at specific positions, facilitating regioselective modifications. This property is pivotal for designing drug candidates, where precision in functional group placement is paramount. Recent publications highlight its use in kinase inhibitor development, addressing diseases like cancer and inflammation—a hot topic in biomedical research.

Beyond pharmaceuticals, methyl 2-amino-3-bromo-6-chlorobenzoate finds applications in advanced materials. Its incorporation into polymeric frameworks improves thermal stability and optoelectronic properties, catering to demands in OLEDs and sensor technologies. Queries such as "halogenated aromatics for materials science" underscore its interdisciplinary appeal.

Analytical techniques like HPLC and NMR are essential for verifying the purity and structure of this compound, ensuring reproducibility in research. Discussions on "analytical validation of halogenated esters" frequently arise in forums, emphasizing quality control in synthetic workflows.

In summary, methyl 2-amino-3-bromo-6-chlorobenzoate (CAS No. 1504373-02-7) exemplifies the synergy between molecular design and application-driven innovation. Its adaptability across industries positions it as a cornerstone in contemporary chemistry, resonating with global efforts toward precision synthesis and sustainable technology.